Dodecatrienol
Description
Structure
2D Structure
3D Structure
Properties
Molecular Formula |
C12H20O |
|---|---|
Molecular Weight |
180.29 g/mol |
IUPAC Name |
(1E,3E,5E)-dodeca-1,3,5-trien-1-ol |
InChI |
InChI=1S/C12H20O/c1-2-3-4-5-6-7-8-9-10-11-12-13/h7-13H,2-6H2,1H3/b8-7+,10-9+,12-11+ |
InChI Key |
CXJSBFUGEDXLPB-SNUJAXHWSA-N |
Isomeric SMILES |
CCCCCC/C=C/C=C/C=C/O |
Canonical SMILES |
CCCCCCC=CC=CC=CO |
Synonyms |
(3Z,6Z,8E)-dodecatrien-1-ol dodecatrienol |
Origin of Product |
United States |
Biosynthesis and Metabolic Pathways of Dodecatrienol
Elucidation of Biosynthetic Precursors
The molecular architecture of dodecatrienol points to a biosynthetic origin rooted in fatty acid metabolism. Research indicates that specific unsaturated fatty acids serve as the fundamental building blocks for this pheromone.
Role of Unsaturated Fatty Acids in this compound Production
The biosynthesis of many insect pheromones, including this compound, is intrinsically linked to the metabolism of fatty acids. Evidence suggests that C12 fatty alcohols, such as (3Z,6Z,8E)-dodecatrien-1-ol, likely originate from ubiquitous unsaturated fatty acids. The primary precursors are believed to be oleic acid and linoleic acid. These fatty acids undergo a series of enzymatic modifications to yield the final this compound structure. This reliance on common fatty acids highlights an evolutionary strategy of repurposing fundamental biochemical pathways for the production of complex signaling molecules.
Proposed Enzymatic Mechanisms (e.g., Desaturases)
The conversion of saturated fatty acid precursors into the unsaturated this compound is accomplished through the action of specific enzymes, most notably desaturases. These enzymes are responsible for introducing double bonds into the fatty acid chain at precise locations. The biosynthesis of a triply unsaturated compound like this compound likely involves a sequence of desaturation steps. While the exact enzymatic cascade has not been fully elucidated, it is proposed that a series of desaturase enzymes, potentially with differing specificities, act sequentially on the fatty acid substrate to create the characteristic conjugated triene system of this compound. This process is a key example of how enzymatic modification of common metabolites can generate the vast diversity of chemical signals observed in insects.
Glandular Production and Secretion
In termites, the production and release of this compound are localized to specialized exocrine glands. The sternal and tergal glands have been identified as the primary sites of synthesis and secretion, with production levels varying between different castes within a colony.
Sternal Gland as a Primary Source in Termites
The sternal gland is a major site for the production of (3Z,6Z,8E)-dodecatrien-1-ol in various termite species. This gland is responsible for secreting this compound as a trail pheromone, which is essential for guiding nestmates to food sources and for organizing foraging parties. The compound is released from the sternal gland as the termite drags its abdomen along a substrate, creating a chemical trail that other colony members can follow.
Tergal Gland Contributions to this compound Secretion
In addition to the sternal gland, the tergal glands also contribute to the secretion of this compound, particularly in the context of reproductive behaviors. In some termite species, females release this compound from their tergal glands to attract males during mating flights. This demonstrates the multifunctional nature of this compound, acting as both a trail pheromone in a social context and a sex pheromone in a reproductive context.
Inter-caste Variation in Glandular this compound Production
The production of this compound is not uniform across all members of a termite colony. Significant variations exist between different castes, reflecting their distinct social roles. For instance, workers, who are primarily responsible for foraging, produce substantial amounts of this compound in their sternal glands to lay trails. In contrast, reproductive castes (alates) also produce this compound, utilizing it as a sex pheromone. Quantitative analyses have revealed these differences in production levels, underscoring the chemical specialization that accompanies the division of labor in termite societies.
Table 1: this compound Quantities in Sternal Glands of Different Termite Castes and Species
| Species | Caste | This compound Quantity (pg/individual) |
|---|---|---|
| Coptotermes formosanus | Female Alate | 189 - 262 |
| Coptotermes formosanus | Male Alate | Equal to female |
| Coptotermes formosanus | Worker | 95 - 137 |
| Reticulitermes flavipes | Female Alate | 189 - 262 |
| Reticulitermes flavipes | Male Alate | Equal to female |
| Reticulitermes flavipes | Worker | 95 - 137 |
| Reticulitermes virginicus | Female Alate | 189 - 262 |
| Reticulitermes virginicus | Male Alate | < 25% of female |
| Reticulitermes virginicus | Worker | 95 - 137 |
Data sourced from a 2007 study by Bland et al. usda.gov
Ecological Roles and Behavioral Mediation by Dodecatrienol
Dodecatrienol as a Sex Pheromone
Beyond its well-established role as a trail pheromone, this compound also functions as a sex pheromone in several termite species, demonstrating the principle of pheromonal parsimony where a single compound serves multiple communicative functions. scielo.brusda.gov This dual role is particularly significant during the post-flight mating behavior of reproductive alates. scielo.br
In species such as Pseudacanthotermes spiniger and Reticulitermes santonensis, this compound has been implicated as a sexual attractant. researchgate.netusda.gov In the sand termite, Psammotermes hybostoma, this compound is a component of the female sex pheromone, secreted by both sternal and tergal glands, and is attractive to males. researchgate.net Similarly, in Cornitermes bequaerti, it is suggested that this compound is a component of the female alate's sex pheromone. ucr.edu
The context and concentration of this compound may determine its behavioral effect. For instance, in Ancistrotermes pakistanicus, a related compound, dodecadienol, elicits trail-following in workers at very low concentrations, while higher concentrations are required to attract male alates for mating. researchgate.net A similar concentration-dependent switch in function is hypothesized for this compound in other species. researchgate.net The use of this compound as both a trail and sex pheromone highlights an economical strategy in the chemical communication of Isoptera, though the study of termite sex pheromones remains challenging due to the brief and infrequent nature of mating flights and the minute quantities of pheromone produced. scielo.br
Mediation of Mate Location and Reproductive Behavior
This compound plays a crucial role as a sex pheromone in several termite species, facilitating the location of mates and mediating reproductive behaviors. nih.govusda.gov In the sand termite Psammotermes hybostoma, female imagos (the winged, reproductive caste) release this compound to attract males for mating. nih.gov Similarly, it has been identified as a sexual attractant in Reticulitermes santonensis and the higher fungus-growing termite, Pseudacanthotermes spiniger. usda.govkuleuven.be
The behavioral response to this compound can be dose-dependent. For instance, in the termite Ancistrotermes pakistanicus, male alates (winged reproductives) exhibit trail-following behavior at low concentrations of the related compound dodecadienol (1-10 pg/cm), but sexual attraction is induced at higher concentrations (about 1 ng). researchgate.netnih.gov In Reticulitermes hesperus, this compound acts as an arrestant for male alates at a concentration of 5 ng/cm², causing them to become highly excited with increased antennation and palpation, and repeatedly return to the pheromone source. researchgate.net While this compound itself can elicit these responses, extracts from the female sternal gland are also potent attractants for male alates. researchgate.net The process of mating in some species involves the male licking tergal secretions from the female after being attracted by these chemical cues. scielo.br
Glandular Origin of Sex Pheromone Components
The production of this compound and other pheromones is localized to specific exocrine glands. In termites, trail pheromones are consistently produced by the sternal gland, located on the abdominal sternites. researchgate.netresearchgate.nettandfonline.com However, the source of sex pheromones can be more varied.
In many termite species, sex pheromones are produced by the tergal glands, which are found on the dorsal surface of the abdomen. researchgate.netresearchgate.net In some species, such as Psammotermes hybostoma, this compound as a sex pheromone is released from both the tergal and sternal glands of female imagos. nih.govresearchgate.net In other lineages where tergal glands have been lost, their function has been taken over by the sternal glands or posterior sternal glands. researchgate.net This is a prime example of the evolutionary plasticity of pheromone production systems in termites. When the sternal gland produces the sex pheromone, it is often hypertrophied (enlarged) in females compared to other castes. scielo.br
| Pheromone Type | Primary Glandular Source(s) | Example Species | Compound |
|---|---|---|---|
| Sex Pheromone | Tergal Glands, Sternal Glands | Psammotermes hybostoma | (3Z,6Z,8E)-dodeca-3,6,8-trien-1-ol |
| Trail Pheromone | Sternal Gland | Psammotermes hybostoma, Reticulitermes spp. | (3Z,6Z,8E)-dodeca-3,6,8-trien-1-ol |
| Sex Pheromone | Sternal Gland | Odontotermes formosanus | (Z,Z)-dodeca-3,6-dien-1-ol, (Z)-dodec-3-en-1-ol |
Functional Parsimony: Shared Role as Trail and Sex Pheromone
A remarkable aspect of this compound is its dual function as both a trail-following pheromone and a sex pheromone in the same species, a phenomenon known as functional parsimony. nih.govscielo.br This efficient use of a single chemical for multiple purposes is a recurring theme in termite chemical communication. scielo.brplos.org
In Psammotermes hybostoma, this compound is secreted by the sternal gland of workers to lay trails for foraging, while simultaneously being used by female imagos as a sex attractant. nih.gov Similarly, in Reticulitermes hesperus, this compound is a potent trail pheromone for workers at extremely low concentrations (optimal at 10 fg/cm), but also acts as a mating cue for alates at higher concentrations. researchgate.net This dual role highlights a tight evolutionary link between the trail-following behavior of worker castes and the sexual attraction of reproductive castes. nih.govresearchgate.net
The context and concentration of the pheromone are key determinants of the behavioral outcome. researchgate.net Generally, the quantity of pheromone secreted for sexual attraction is much higher than that used for laying trails. scielo.br This quantitative difference allows the same compound to convey distinct messages, guiding workers to food sources and reproductives to potential mates.
Chemoreception and Sensory Processing of this compound Signals
The detection of chemical cues like this compound is a sophisticated process mediated by specialized sensory structures and neural pathways. In insects, this process is fundamental for navigating their environment, finding food, and locating mates.
Role of Antennal Sensory Structures in Pheromone Perception
In insects, the antennae are the primary organs for perceiving the chemical environment. cabidigitallibrary.orglsu.edu They are covered in a variety of sensory hairs called sensilla, which house olfactory sensory neurons responsible for detecting chemical stimuli. lsu.edunih.gov The perception of this compound relies heavily on these antennal structures. researchgate.netresearchgate.net
Studies on termites have shown that the antennae play a key role in perceiving trail pheromones. researchgate.netresearchgate.net In Reticulitermes flavipes workers, the last 10 segments of the antennal flagellum are specifically involved in perceiving trail-following substances. researchgate.net The antennae of termites are equipped with several types of sensilla, including basiconic, chaeticum, and trichodeum types, which are putative chemosensors. lsu.edu The abundance of these sensilla can vary between castes, reflecting their different ecological roles. For example, the reproductive alate caste in the Formosan subterranean termite, Coptotermes formosanus, has twice as many antennal sensilla as the worker and soldier castes, which likely enhances their ability to perceive environmental cues during dispersal and mate-seeking. cabidigitallibrary.orglsu.edu This increased number of sensilla may allow for a more sensitive and nuanced detection of pheromones like this compound. cabidigitallibrary.org
| Sensilla Type | Putative Function | Location on Antenna (C. formosanus) |
|---|---|---|
| Basiconicum | Chemosensory | Exclusively on the ventral side |
| Capitulum | Chemosensory | Predominantly on the ventral side |
| Chaeticum (I, II, III) | Chemosensory/Mechanosensory | Distributed across the antenna |
| Trichodeum | Chemosensory/Mechanosensory | Distributed across the antenna |
| Campaniformium | Mechanosensory | Distributed across the antenna |
Neural Pathways Involved in Behavioral Responses
Once a pheromone molecule is detected by a sensory neuron on the antenna, the signal is converted into an electrical impulse. nih.gov This signal then travels along the axon of the sensory neuron to the primary olfactory center in the insect brain, the antennal lobe. mdpi.comfrontiersin.org The insect brain is characterized by a structure where most neuron cell bodies are at the periphery, while the central region, the neuropil, is a dense network of axons and dendrites where signal processing occurs. algoreducation.com
In the antennal lobe, olfactory information is processed by a network of local interneurons and projection neurons. frontiersin.org Local interneurons, which are often inhibitory, help to shape and refine the olfactory signal. frontiersin.org Projection neurons then relay the processed information to higher brain centers, such as the mushroom bodies and the lateral horn, which are involved in learning, memory, and the integration of sensory information to produce a behavioral response. mdpi.com
The neural circuits involved in processing pheromonal signals can be highly specialized to decode specific temporal patterns of the stimulus, which is crucial for behaviors like tracking a pheromone plume to its source. frontiersin.org The entire process, from detection by the antennae to processing in the brain, allows the insect to translate the chemical message of this compound into a specific, context-appropriate behavior, such as trail-following or mating. mdpi.com This complex neural architecture enables insects to perform both simple, reflexive actions and more complex, learned behaviors in response to chemical cues. nih.govjanelia.org
Structure Activity Relationships Sar of Dodecatrienol Isomers
Comparative Behavioral Efficacy of Dodecatrienol Stereoisomers
The behavioral effects of this compound are not uniform across its various isomers. Different stereoisomers—molecules with the same chemical formula and sequence of bonded atoms but different three-dimensional orientations—exhibit markedly different levels of activity in trail-following and sexual attraction contexts. Research has demonstrated that insects, particularly termites, can distinguish between subtle variations in the pheromone's spatial configuration.
Trail-following in many termite species is mediated by specific isomers of this compound. The (3Z,6Z,8E)-dodecatrien-1-ol isomer has been identified as a primary trail pheromone for numerous species within the family Rhinotermitidae. researchgate.netresearchgate.net Studies on the Formosan subterranean termite, Coptotermes formosanus, have rigorously compared the activity of four synthetic isomers: (3Z,6Z,8E)-, (3Z,6Z,Z)-, (3Z,6E,Z)-, and (3Z,6E,E)-dodecatrien-1-ol. The results conclusively showed that only the (3Z,6Z,8E)-DTE isomer elicited trail-following behavior at a concentration of 10 pg/cm. researchgate.net This highlights a high degree of specificity in the pheromone receptors of this species.
Similarly, the western subterranean termite, Reticulitermes hesperus, is highly responsive to (3Z,6Z,8E)-dodecatrien-1-ol. ucr.edunih.gov For this species, the optimal concentration for inducing trail-following in workers was found to be 10 fg/cm. ucr.edunih.gov Interestingly, concentrations exceeding 10 pg/cm were found to be repellent to workers, indicating that the dose of the optimal isomer is also a critical factor. ucr.edunih.gov While (3Z,6Z,8E)-dodecatrien-1-ol is a potent trail pheromone for many species, it is not universal. For instance, in Porotermes adamsoni, another termite species, the E isomer is reportedly more active than the Z isomer, suggesting species-specific adaptations in pheromone perception. redalyc.org
| Termite Species | Most Active Isomer | Optimal Concentration | Source |
|---|---|---|---|
| Coptotermes formosanus | (3Z,6Z,8E)-dodecatrien-1-ol | 10 pg/cm | researchgate.net |
| Reticulitermes flavipes | (3Z,6Z,8E)-dodecatrien-1-ol | Not specified | researchgate.net |
| Reticulitermes virginicus | (3Z,6Z,8E)-dodecatrien-1-ol | Not specified | researchgate.net |
| Reticulitermes hesperus | (3Z,6Z,8E)-dodecatrien-1-ol | 10 fg/cm | ucr.edunih.gov |
| Microcerotermes exiguus | (3Z,6Z,8E)-dodeca-3, 6, 8-trien-1-ol | ~1 pg/cm | redalyc.org |
Beyond trail-following, this compound isomers play a crucial role in sexual communication. In the termite Prorhinotermes simplex, pairing behavior is mediated by a pheromone released from the female's tergal glands. researchgate.net Electrophysiological and behavioral assays confirmed that males are strongly attracted to (3Z,6Z,8E)-dodeca-3,6,8-trien-1-ol, identifying it as the major component of the sex pheromone in this species. researchgate.net The response is highly sensitive, with picogram quantities of the synthetic compound eliciting searching behavior in males equivalent to the natural pheromone released by a female. researchgate.net
In some cases, the same compound can serve a dual function as both a trail and a sex pheromone. researchgate.netresearchgate.net For Reticulitermes hesperus, (3Z,6Z,8E)-dodecatrien-1-ol acts as an arrestant for male alates at a concentration of 5 ng/cm², causing them to become excited and remain in the treated area, which is a key aspect of mate finding. nih.gov This demonstrates that the behavioral context—trail-following versus sexual attraction—can be modulated by the concentration of the same active isomer.
Molecular Determinants of Pheromonal Potency
The pheromonal potency of this compound is determined by specific molecular features that ensure a precise fit with the insect's olfactory receptors. The key determinants of its biological activity are the C12 alcohol backbone, the number and position of the double bonds, and their geometric configuration. researchgate.netkyoto-u.ac.jp
Influence of Double Bond Configuration on Biological Activity
The geometric configuration of the double bonds (cis/Z or trans/E) in the this compound molecule is arguably the most critical factor influencing its biological activity. redalyc.orguchicago.edu A change in the configuration at even one of the double bonds can significantly reduce or eliminate the pheromonal effect. redalyc.org
As previously noted, extensive testing on Coptotermes formosanus with four geometric isomers of 3,6,8-dodecatrien-1-ol (B13782211) revealed that only the (Z,Z,E) configuration was active. researchgate.net The other isomers—(Z,Z,Z), (Z,E,Z), and (Z,E,E)—were inactive, demonstrating that the specific sequence of cis and trans double bonds is essential for receptor binding and subsequent behavioral response. researchgate.net This high specificity suggests that the olfactory receptors of the termite are finely tuned to the precise three-dimensional shape of the (3Z,6Z,8E) isomer. While some termites have shown responses to unnatural analogues like 4-phenyl-cis-3-buten-1-ol, the natural pheromone typically exhibits the highest potency. oup.com This strict requirement for a specific geometric arrangement ensures the species-specificity of the chemical signal, preventing confusion with pheromones from other species in the same environment. researchgate.net
| This compound Isomer | Configuration | Biological Activity | Source |
|---|---|---|---|
| (3Z,6Z,8E)-DTE | cis, cis, trans | Active | researchgate.net |
| (3Z,6Z,8Z)-DTE | cis, cis, cis | Inactive | researchgate.net |
| (3Z,6E,8Z)-DTE | cis, trans, cis | Inactive | researchgate.net |
| (3Z,6E,8E)-DTE | cis, trans, trans | Inactive | researchgate.net |
Analytical Methodologies for Dodecatrienol Elucidation
Advanced Extraction and Sample Preparation Techniques
Effective extraction and sample preparation are critical preliminary steps for the successful analysis of dodecatrienol. These techniques aim to isolate the compound from its source, such as insect glands or airborne plumes, and concentrate it for instrumental analysis, minimizing interference from other substances.
Solid Phase Microextraction (SPME) for Trace Analysis
Solid Phase Microextraction (SPME) is a modern, solvent-free, and highly sensitive technique for extracting volatile and semi-volatile organic compounds like this compound. researchgate.netmdpi.comsigmaaldrich.com It is particularly advantageous for trace analysis due to its ability to pre-concentrate analytes from a sample matrix onto a coated fiber. researchgate.net The process involves two main stages: the partitioning of analytes between the sample and the fiber's stationary phase, followed by the thermal desorption of the concentrated analytes into the injection port of a gas chromatograph. mdpi.com
This technique is especially valuable for analyzing pheromones as it can be used to sample the headspace (the air surrounding a sample) or for direct immersion. sigmaaldrich.com For this compound, SPME enables the precise recovery of the compound as it is secreted on the surface of an insect's sternal gland, which is the primary source of many termite trail pheromones. researchgate.net The identification of (Z)-dodec-3-en-1-ol, a related compound, from the sternal gland of the termite Macrotermes annandalei was made possible for the first time using SPME. researchgate.net The selection of the fiber coating is crucial for efficient extraction; polydimethylsiloxane (B3030410) (PDMS) coated fibers are often employed for lepidopteran pheromones and other insect semiochemicals of low to medium polarity. researchgate.net
Table 1: Comparison of SPME Fiber Coatings for Volatile Compound Analysis
| Fiber Coating Material | Abbreviation | Primary Application (Analyte Polarity) | Common Use Case |
|---|---|---|---|
| Polydimethylsiloxane | PDMS | Nonpolar | Analysis of volatile and semi-volatile compounds like pheromones. |
| Polyacrylate | PA | Polar | Extraction of phenols and other polar compounds. |
| Divinylbenzene/Carboxen/PDMS | DVB/CAR/PDMS | Bipolar | Broad range analysis of volatile compounds, including flavor and fragrance analysis. |
Glandular Micro-Extraction Methods
Glandular micro-extraction is a more traditional yet effective method for obtaining this compound directly from its biological source. This technique involves the physical dissection of the specific glands responsible for producing the compound, typically the sternal glands in termites.
The process generally involves several steps. First, termites are immobilized, often by cooling, to allow for precise dissection. The sternal glands, located on the ventral plates (sternites) of the abdomen, are then carefully excised. ird.fr These dissected glands are submerged in an appropriate organic solvent, with hexane (B92381) being a common choice. researchgate.netird.fr The extraction is often carried out at low temperatures (e.g., 4°C) for several hours to allow the this compound and other lipids to dissolve into the solvent. ird.fr The resulting solvent extract, containing the target compound, can then be concentrated and prepared for subsequent chromatographic analysis. ird.fr While effective, researchers have noted that detecting the minute quantities of this compound can be challenging even with this method due to the extremely low concentrations produced by the glands. ucr.edu
Chromatographic and Spectroscopic Characterization
Following extraction, a combination of chromatographic separation and spectroscopic detection methods is employed to identify, quantify, and confirm the biological activity of this compound.
Gas Chromatography-Mass Spectrometry (GC-MS) for Identification and Quantification
Gas Chromatography-Mass Spectrometry (GC-MS) is a cornerstone analytical technique for the study of volatile compounds like this compound. scioninstruments.comspectroinlets.com It combines the powerful separation capabilities of Gas Chromatography (GC) with the definitive identification power of Mass Spectrometry (MS). thermofisher.com
In this process, the extract containing this compound is injected into the GC, where it is vaporized. An inert carrier gas transports the vaporized compounds through a long, thin capillary column. thermofisher.com Separation occurs as different compounds travel through the column at different speeds based on their volatility and interaction with the column's stationary phase. scioninstruments.com As each compound, including this compound, elutes from the column, it enters the mass spectrometer. The MS bombards the molecules with electrons, causing them to ionize and break apart into characteristic fragment patterns. These patterns, along with the retention time from the GC, serve as a molecular fingerprint, allowing for highly confident identification. scioninstruments.comthermofisher.com GC-MS is not only used for identification but also for quantification, enabling researchers to determine the amount of this compound present in a sample, even at very low concentrations. ucr.eduscioninstruments.com
Table 2: Typical Parameters for GC-MS Analysis of Insect Semiochemicals
| Parameter | Typical Setting / Type | Purpose |
|---|---|---|
| Column Type | Fused silica (B1680970) capillary (e.g., DB-5ms, HP-5) | Separates compounds based on volatility and polarity. |
| Carrier Gas | Helium or Hydrogen | Transports the sample through the column. |
| Injection Mode | Splitless or Pulsed Splitless | Maximizes transfer of trace analytes to the column. |
| Ionization Mode | Electron Ionization (EI) | Creates reproducible fragmentation patterns for library matching. |
| MS Analyzer | Quadrupole or Ion Trap | Separates ions based on their mass-to-charge ratio. |
High-Performance Liquid Chromatography (HPLC) for Purification
High-Performance Liquid Chromatography (HPLC) is a separation technique used to isolate, purify, and quantify compounds in a liquid mixture. thermofisher.com While GC-MS is more common for analyzing volatile compounds like this compound, HPLC is invaluable for the purification of this compound from synthetic reaction mixtures or complex biological extracts, particularly when larger quantities are needed. kromasil.comnih.gov
In preparative HPLC, a sample is injected into a column packed with a solid stationary phase. A liquid mobile phase is then pumped through the column, and separation occurs based on the differential partitioning of compounds between the two phases. thermofisher.comnih.gov For this compound purification, reversed-phase HPLC is often used, where a nonpolar stationary phase is paired with a polar mobile phase. Less polar compounds like this compound are retained longer on the column and can be separated from more polar impurities. nih.gov Sequential HPLC fractionation was used to isolate the active trail pheromone fraction from termite sternites, which was later suggested to be a this compound. ucr.edu This method is crucial for obtaining pure standards for use in bioassays and for the definitive structural confirmation of the natural product.
Gas Chromatography-Electroantennographic Detection (GC-EAD) for Bioactive Component Screening
Gas Chromatography-Electroantennographic Detection (GC-EAD) is a powerful bioassay technique used to pinpoint which specific volatile compounds in a mixture are biologically active. frontiersin.orgockenfels-syntech.com It is essential for confirming that this compound is the actual compound responsible for eliciting a behavioral response, such as trail-following in termites. ucr.edu
The GC-EAD system splits the effluent from the gas chromatography column into two paths. One path goes to a standard detector, like a Flame Ionization Detector (FID), which registers all eluting compounds. The other path is directed over an insect's antenna, which is mounted between two electrodes. nih.govscience.gov When a compound that the insect can smell (an olfactory stimulant) passes over the antenna, it triggers a neuronal response, generating a measurable voltage change. ockenfels-syntech.comnih.gov By aligning the timing of the antennal response with the peaks on the FID chromatogram, researchers can identify exactly which compound in the mixture is "antennally-active." frontiersin.org This method provides unequivocal evidence of the biological relevance of this compound from a complex glandular or headspace extract. ucr.edu
Quantitative Assessment of Pheromone Thresholds and Gradients
The behavioral response of insects to a pheromone is often dependent on the concentration of the chemical encountered. The minimum concentration that elicits a behavioral response is known as the threshold. Furthermore, insects can often detect and orient along a concentration gradient of a pheromone, moving from an area of lower concentration to an area of higher concentration towards the source. The quantitative assessment of these thresholds and the response to gradients are crucial for understanding the ecological significance and practical applications of pheromones like this compound.
Research into the trail-following behavior of the western subterranean termite, Reticulitermes hesperus, has provided specific quantitative data on its response to (3Z,6Z,8E)-dodecatrien-1-ol. In one study, the minimal threshold concentration required to induce a response from worker termites and secondary reproductives was determined to be between 0.01 and 0.1 fg/cm. ucr.eduresearchgate.netnih.gov The optimal trail-following behavior was observed at a concentration of 10 fg/cm. ucr.eduresearchgate.netnih.gov Interestingly, this study also identified a repellent threshold, with concentrations greater than 10 pg/cm deterring the termites. ucr.eduresearchgate.netnih.gov
The study also investigated the ability of R. hesperus to perceive and react to pheromone gradients. To test this, trails with increasing or decreasing concentrations of this compound (ranging from 1 fg/cm to 10 fg/cm) were created. ucr.edu The results indicated that the termites responded equally to both increasing and decreasing gradients, suggesting they were unable to differentiate between the different concentrations along the trail. ucr.eduresearchgate.netnih.gov
However, earlier research has presented conflicting findings. A study demonstrated that R. hesperus workers were capable of detecting pheromone concentration gradients on artificial trails created with sternal gland extracts. hawaii.edu In these experiments, termites selectively followed the trails to the end with the highest concentration, even if it meant reversing their direction. hawaii.edu This suggests that under certain conditions, termites can indeed perceive and orient along a chemical gradient. hawaii.edu
The following tables summarize the key quantitative findings regarding the behavioral response of R. hesperus to this compound.
Table 1: Behavioral Response Thresholds of Reticulitermes hesperus to this compound
| Response Type | Concentration | Source |
|---|---|---|
| Minimal Response Threshold | 0.01 - 0.1 fg/cm | ucr.eduresearchgate.netnih.gov |
| Optimal Trail-Following | 10 fg/cm | ucr.eduresearchgate.netnih.gov |
Table 2: Gradient Detection Response of Reticulitermes hesperus to this compound
| Study | Gradient Setup | Finding | Source |
|---|---|---|---|
| Saran et al. (2007) | Increasing and decreasing concentrations (1-10 fg/cm) of this compound. | Termites did not differentiate between increasing and decreasing gradients. | ucr.eduresearchgate.netnih.gov |
Evolutionary Aspects of Dodecatrienol Based Pheromone Systems
Phylogenetics of Dodecatrienol Use Across Isoptera Taxa
This compound is a prominent trail-following and sex pheromone within the order Isoptera, though its distribution is not uniform across all termite families. Its use is particularly widespread in the more evolutionarily advanced families.
From a phylogenetic perspective, a clear distinction exists in the trail pheromones used by basal termite families (Mastotermitidae, Termopsidae, and Hodotermitidae) compared to the more derived families like Kalotermitidae, Rhinotermitidae, and Termitidae. scielo.br Basal termite species often utilize branched aliphatic aldehydes and alcohols with 13, 14, or 18 carbon atoms. 7universum.com For instance, Mastotermes darwiniensis (Mastotermitidae) uses E-2,6,10-trimethyl-5,9-undecadien-1-ol. 7universum.com
In contrast, C12 fatty alcohols, including this compound, (Z,Z)-dodecadienol, and (Z)-dodecenol, are the dominant pheromones in the vast majority of extant termite species, specifically within the Kalotermitidae and Neoisoptera clades, which encompass over 98% of all termite species. oup.com
The use of this compound as a primary trail pheromone is well-documented in numerous species within the Rhinotermitidae and Termitidae families. researchgate.net For example, it is the sole identified trail pheromone in many species of Reticulitermes (Rhinotermitidae) and in genera such as Cubitermes and Drepanotermes within the Termitidae. scielo.br7universum.comnih.gov In some species, this compound acts in synergy with other compounds. For instance, in the subfamily Nasutitermitinae, some Constrictotermes species use a mixture of this compound and neocembrene (B1238059). 7universum.com Similarly, the trail pheromone of Amitermes evuncifer (Termitidae) is a synergistic blend of this compound and neocembrene, with neocembrene being the more abundant component but inactive on its own. fao.orgresearchgate.net The two-component nature of the trail pheromone, with this compound as a minor but crucial component, has also been identified in Prorhinotermes simplex (Rhinotermitidae). nih.gov
The following interactive table summarizes the use of this compound and other related compounds as trail pheromones in various termite taxa.
| Family | Subfamily | Genus | Pheromone Component(s) |
| Rhinotermitidae | Heterotermitinae | Reticulitermes, Heterotermes | This compound |
| Rhinotermitidae | Coptotermitinae | Coptotermes | This compound |
| Rhinotermitidae | Rhinotermitinae | Rhinotermes, Schedorhinotermes | This compound |
| Rhinotermitidae | Prorhinotermitinae | Prorhinotermes | Neocembrene, this compound |
| Termitidae | Nasutitermitinae | Nasutitermes, Constrictotermes | This compound, Neocembrene, Trinervitatriene |
| Termitidae | Termitinae | Cubitermes, Drepanotermes, Termes | This compound |
| Termitidae | Macrotermitinae | Pseudacanthotermes, Ancistrotermes, Macrotermes, Odontotermes | This compound, Dodecadienol, Dodecenol |
Pheromonal Parsimony and Convergent Evolution in Termites
The evolution of pheromone communication in termites is characterized by a notable degree of "pheromonal parsimony," where a limited number of compounds are used for multiple functions and across various species. elifesciences.org this compound exemplifies this principle, serving as both a trail-following pheromone for workers and a sex pheromone for alates in many species, highlighting a tight evolutionary link between foraging and reproductive behaviors. nih.gov This dual use is observed in species like Psammotermes hybostoma, where this compound is released by the tergal and sternal glands of female imagos for sex attraction and by the sternal gland of workers for trail-following. nih.gov
The widespread use of this compound and related C12 alcohols across the more derived termite families suggests a conservative evolutionary history for this signaling system. oup.comnih.gov This contrasts with the greater diversity of trail pheromones found in basal termite lineages. 7universum.com
Furthermore, the evolution of chemical communication systems in termites shows classic examples of convergent evolution, not only in the functions of the pheromones but also in the underlying molecular machinery. While termites and social Hymenoptera (ants, bees) independently evolved complex eusocial lifestyles, they both developed chemical signals for similar social contexts, such as trail-following, alarm, and fertility signaling. elifesciences.orgeurekalert.org However, the specific chemical compounds and the receptor proteins involved often differ. For instance, while both groups use chemical cues for nestmate recognition, termites and ants have evolved distinct families of chemoreceptors for perceiving pheromones. eurekalert.org This indicates that similar selection pressures for social organization have led to analogous, but not homologous, solutions in these distant insect lineages. eurekalert.org
Genetic Basis of this compound Biosynthesis and Perception
The biosynthesis of this compound is believed to originate from common fatty acids, specifically linoleic acid (LA). oup.com Termites are among the few animal groups capable of de novo synthesis of LA, likely through the action of a Δ12 fatty acyl desaturase (FAD) enzyme that introduces a double bond into oleic acid. oup.com The subsequent conversion of LA to this compound is thought to involve several cycles of β-oxidation. oup.com
Phylogenetic analyses of fatty acyl desaturase (FAD) genes in termites and their cockroach ancestors have shed light on the evolution of this crucial biosynthetic capability. These studies have identified multiple FAD subfamilies, with specific lineages likely responsible for the production of the fatty acid precursors to this compound. oup.com The ability to synthesize LA appears to be an ancient trait that paved the way for the evolution of this compound-based pheromone systems in the majority of termite species. oup.com
On the perception side, communication in termites is heavily reliant on chemoreceptors, which are proteins that detect chemical signals. eurekalert.orgsciencedaily.com The evolution of eusociality in termites is linked to the expansion and specialization of gene families encoding these chemoreceptors. eurekalert.orgsciencedaily.com Transposable elements, or "jumping genes," are thought to have played a significant role in the expansion of these gene families long before the emergence of termites. eurekalert.orgsciencedaily.com
While the specific odorant receptor (OR) for this compound has not been definitively identified across all termite species, research on related pheromones is beginning to unravel the molecular basis of perception. For example, in Prorhinotermes simplex, the receptor PsimOR14 has been identified as being narrowly tuned to neocembrene, a compound that often acts in conjunction with this compound. elifesciences.org The antennae are the primary organs for pheromone perception, and studies have shown their critical role in detecting this compound trails. nih.govucr.edu Electroantennographic (EAG) studies have confirmed that termite antennae, such as those of Heterotermes tenuis, are sensitive to synthetic this compound. researchgate.net
Co-evolutionary Dynamics with Symbiotic Organisms (e.g., Termitophiles)
The nests of termites often host a variety of other organisms, known as termitophiles, which have adapted to live within the termite colony. This cohabitation has led to fascinating co-evolutionary dynamics, including the exploitation of the host's chemical communication systems.
A notable example involves the inquiline termite Inquilinitermes microcerus, which lives exclusively within the nests of Constrictotermes cyphergaster. ird.fr The host, C. cyphergaster, uses a trail pheromone composed of neocembrene and this compound. ird.fr Behavioral studies have shown that the inquiline, I. microcerus, is able to follow the trails of its host, suggesting that it has evolved to recognize and respond to the host's pheromones. ird.fr This chemical mimicry or eavesdropping allows the inquiline to navigate and potentially locate resources within the host's territory. Interestingly, while I. microcerus workers follow the host's trail, chemical analyses have not detected this compound or neocembrene in their own sternal glands, indicating a reliance on the host's chemical cues. ird.fr This relationship highlights how the conserved nature of a pheromone like this compound can be exploited by other species in a complex co-evolutionary interplay.
Advanced Academic Research Directions on Dodecatrienol
Comprehensive Elucidation of Dodecatrienol Biosynthetic Pathways
The biosynthesis of this compound, particularly the common isomer (3Z,6Z,8E)-dodeca-3,6,8-trien-1-ol, is a complex process that is not yet fully described. oup.com Current research aims to provide a complete map of this pathway, from precursor molecules to the final active pheromone.
It is widely hypothesized that this compound and other related C12 fatty alcohols used as pheromones by many termite species are derived from common dietary fatty acids, specifically oleic acid (OA) and linoleic acid (LA). oup.com The proposed pathway involves a series of enzymatic steps, including desaturation and chain-shortening. A key area of investigation is the role of specific fatty acyl desaturase (FAD) enzymes. oup.comnih.gov Termites are among the few animal groups known to be capable of synthesizing linoleic acid de novo, likely through the action of a Δ12 fatty acyl desaturase that converts oleic acid into linoleic acid. oup.com
Future research will focus on identifying and characterizing the specific enzymes—desaturases, elongases, and reductases—involved in converting these C18 fatty acids into the C12 alcohol, this compound. Techniques such as chemoproteomics, which uses activity-based probes to identify functional proteins that interact with specific substrates, are showing great potential for accelerating the discovery of these biosynthetic pathways. frontiersin.org Understanding the genetic and enzymatic machinery is crucial for both evolutionary studies and for developing biotechnological production methods. frontiersin.orgresearchgate.netnih.gov
Table 1: Proposed Precursors in this compound Biosynthesis
| Precursor Molecule | Chemical Formula | Likely Role |
| Oleic Acid (OA) | C18H34O2 | Initial substrate, converted to Linoleic Acid. oup.com |
| Linoleic Acid (LA) | C18H32O2 | Key intermediate polyunsaturated fatty acid (PUFA). oup.comnih.gov |
| (Z3,Z6)-Dodecadienol | C12H22O | A related C12 fatty alcohol pheromone, suggesting shared pathway elements. oup.com |
| (Z3)-Dodecenol | C12H24O | A related C12 fatty alcohol pheromone, suggesting shared pathway elements. oup.com |
Investigation of this compound Receptor Binding Mechanisms
The perception of this compound by insects is mediated by specialized pheromone receptors (PRs), which are a class of odorant receptors (ORs) located on the dendrites of olfactory receptor neurons (ORNs) in the antennae. chemecol.orgnih.gov A primary goal of current research is to de-orphanize these receptors—that is, to match specific receptors with their ligand, this compound—and to understand the molecular mechanics of their interaction.
While PRs for this compound have not been definitively characterized in all relevant species, research on related compounds in other insects provides a model for investigation. nih.govnih.gov These studies suggest that pheromone binding specificity is determined by the three-dimensional structure of the receptor's binding pocket. hawaii.edu Key amino acid residues within the transmembrane domains of the receptor are thought to be critical for ligand binding and specificity. nih.govnih.gov
Advanced research methodologies include:
Heterologous Expression: Functionally characterizing candidate ORs by expressing them in systems like Xenopus oocytes or HEK293 cells and measuring their response to this compound. nih.gov
Homology Modeling and Ligand Docking: Computationally predicting the 3D structure of the receptor and simulating how this compound fits into the binding site to identify key interaction points. nih.gov
Site-Directed Mutagenesis: Altering specific amino acid residues in the receptor to confirm their role in ligand binding and activation. nih.gov
Understanding these receptor-ligand interactions at a molecular level is fundamental to explaining the high specificity and sensitivity of insect chemical communication. researchgate.net
Integration of Multi-Omics Approaches in Pheromone Research
To gain a holistic understanding of pheromone biology, researchers are increasingly turning to multi-omics approaches. thermofisher.comfrontlinegenomics.com This strategy integrates data from genomics, transcriptomics, proteomics, and metabolomics to connect the genetic basis of pheromone production with its ultimate behavioral output. mdpi.comnih.gov
Genomics: Involves sequencing the entire genome to identify genes encoding biosynthetic enzymes (like desaturases) and pheromone receptors. frontlinegenomics.comnih.gov
Transcriptomics: Analyzes gene expression (RNA) in specific tissues, such as the sternal and tergal glands where this compound is produced, to see which genes are active during pheromone synthesis. thermofisher.com
Proteomics: Identifies the full complement of proteins in these glands, confirming the presence and abundance of the biosynthetic enzymes. thermofisher.comnih.gov
Metabolomics: Measures the small-molecule intermediates and final products (including this compound) in the biosynthetic pathway. thermofisher.com
By integrating these datasets, researchers can build comprehensive models of the entire pheromone system. nih.gov For example, a multi-omics study could correlate the expression of a specific desaturase gene (genomics/transcriptomics) with the presence of the corresponding enzyme (proteomics) and the production of this compound (metabolomics), providing powerful evidence for the gene's function. This approach is invaluable for elucidating complex biological systems that are otherwise difficult to study with single-level analysis. mdpi.com
Development of Novel Biotechnological Production Methods for this compound
The limited availability and high cost of synthesizing insect pheromones like this compound chemically have driven research into biotechnological production methods. These methods aim to harness biological systems, such as microorganisms or plant cells, to produce the compound in a more sustainable and cost-effective manner. nih.gov
One promising approach is the metabolic engineering of microbial hosts like the yeast Saccharomyces cerevisiae or various bacteria. nih.govnih.gov This involves introducing the genes for the this compound biosynthetic pathway into the host organism. By providing a simple carbon source like glucose, the engineered microbes can be grown in large-scale fermenters to produce the pheromone. Elicitation, the use of certain compounds to trigger or enhance the production of target metabolites, is a key strategy to optimize yields in these "cell factories". nih.gov While still in development for this compound specifically, this approach has been successful for other complex natural products. frontiersin.org Research in this area focuses on identifying the complete set of biosynthetic genes and optimizing their expression and function in a heterologous host. nih.gov
Advanced Studies on Behavioral Integration and Context-Dependent Pheromone Use
This compound is not a simple signal with a single meaning; its behavioral effect is highly dependent on the context, including its concentration and the social and physiological state of the receiving insect. researchgate.net Advanced research is focused on understanding this complexity.
In the termite Reticulitermes hesperus, this compound functions as a trail-following pheromone, but its effect is strongly dose-dependent. nih.gov
Threshold Concentration: The minimum concentration to induce trail-following is extremely low, between 0.01 and 0.1 fg/cm. nih.govresearchgate.net
Optimal Concentration: Workers exhibit the best trail-following behavior at a concentration of 10 fg/cm. nih.govresearchgate.net
Repellency: High concentrations (greater than 10 pg/cm) become repellent to workers. nih.govresearchgate.net
Furthermore, this compound's role can change depending on the caste and situation. It acts as an arrestant (a signal to stop and investigate) for worker termites and also plays a role in the mating behavior of alates (winged reproductives). nih.govresearchgate.netucr.edu In some species, it has been identified as a sex pheromone released by females to attract males. chemecol.org This functional plasticity, where a single compound elicits multiple behaviors, is a key area of investigation, as it highlights the sophisticated nature of insect chemical communication systems. researchgate.net
Table 2: Context-Dependent Behavioral Responses to this compound in R. hesperus
| Concentration | Responding Caste | Observed Behavior | Citation |
| 0.01 - 0.1 fg/cm | Workers, Secondary Reproductives | Threshold for trail-following induction | researchgate.net, nih.gov |
| 10 fg/cm | Workers | Optimal trail-following | researchgate.net, nih.gov |
| >10 pg/cm | Workers | Repellency, trail avoidance | researchgate.net, nih.gov |
| 10 fg/cm² | Workers | Arrestant, increased antennation | researchgate.net, nih.gov |
| 5 ng/cm² | Male Alates | Arrestant, increased excitement | researchgate.net, nih.gov |
Potential for this compound in Eco-Friendly Pest Management Strategies
The species-specificity and potent behavioral effects of this compound make it an attractive candidate for eco-friendly Integrated Pest Management (IPM) strategies. conservatory.orgmdpi.com Unlike broad-spectrum chemical pesticides, pheromone-based tools target specific pests, minimizing harm to non-target organisms and the environment. mdpi.compaulmuldoon.net
A primary application of this compound is in monitoring termite populations. cabidigitallibrary.org Traps baited with synthetic this compound can be used to detect the presence of subterranean termites in a given area. This is crucial for early detection of infestations in urban and agricultural settings. By attracting foraging workers, these traps allow pest management professionals to assess the level of termite activity and make informed decisions about the need for control measures. This monitoring capability is the first step in many modern termite baiting systems, which aim to eliminate entire termite colonies. cabidigitallibrary.org The use of this compound ensures that control efforts are precisely targeted, reducing the unnecessary application of more toxic insecticides. cambridge.org
Disruption of Foraging and Reproductive Behaviors
The application of (3Z,6Z,8E)-dodecatrien-1-ol in pest management focuses on the disruption of essential termite behaviors, primarily foraging and reproduction. As a primary component of the trail pheromone for numerous subterranean termite species, including those in the genera Reticulitermes and Coptotermes, its artificial application can overwhelm or confuse the termites' chemical communication systems. ucr.eduresearchgate.net
Research on the western subterranean termite, Reticulitermes hesperus, has demonstrated a distinct concentration-dependent response to this compound. ucr.edunih.gov While an optimal concentration of 10 fg/cm effectively induces trail-following, concentrations exceeding 10 pg/cm act as a repellent, causing workers to avoid the treated trail. ucr.eduresearchgate.netnih.gov This repellent effect forms the basis for using this compound as a disruptive agent. By creating an oversupply of the pheromone, foraging paths can be effectively masked, preventing termites from efficiently locating and exploiting food sources. This strategy is conceptually similar to trail pheromone disruption tactics investigated for other social insects like the Argentine ant. science.gov
Furthermore, this compound can act as a behavioral arrestant. ucr.eduresearchgate.netnih.gov Studies have shown that both worker termites and alates (the winged, reproductive caste) become highly excited upon contact with higher doses of this compound, exhibiting increased antennation and palpation, and repeatedly returning to the treated area. ucr.edunih.gov While this might seem counterintuitive to disruption, this arrestment can interrupt normal foraging patterns by trapping termites in a specific location.
In the context of reproduction, the role of this compound is complex. It has been identified as a component of the female sex pheromone in some species, such as Reticulitermes santonensis. ucr.edu In R. hesperus, while synthetic this compound acts as an arrestant for male alates, it does not function as a direct attractant in the same way that natural sternal gland extracts from females do. ucr.eduresearchgate.netnih.gov This suggests that while this compound is involved in the mating sequence, likely as a short-range excitant or arrestant, other compounds present in the natural pheromone blend are necessary for long-range attraction. Disrupting the precise chemical cues required for mate location and recognition by inundating the environment with synthetic this compound presents a viable strategy for interfering with reproductive success.
Synergy with Other Bio-Organic Control Agents
The efficacy of this compound as a behavioral modifier may be significantly enhanced through synergistic combinations with other bio-organic control agents. The principle of synergy, where the combined effect of two or more agents is greater than the sum of their individual effects, is a cornerstone of advanced pest management strategies. In termite chemical communication, evidence suggests that trail pheromones are often multi-component blends, with minor compounds acting synergistically to enhance the activity of the primary component. researchgate.net This natural phenomenon provides a model for developing synergistic control methods.
Pairing this compound with entomopathogenic fungi, such as those from the genera Metarhizium or Beauveria, is a promising research direction. This compound could be used as a "lure" or an "arrestant" to increase the exposure of foraging termites to fungal spores placed in strategic locations. By disrupting normal foraging and causing termites to aggregate or linger on treated surfaces, the probability of acquiring a lethal dose of the fungal pathogen is increased.
Similarly, this compound could be combined with other natural products or bio-organic insecticides derived from plants, such as those from the family Asteraceae, which have demonstrated anti-termite properties. researchgate.netresearchgate.net The trail disruption caused by this compound could make termites more susceptible to the effects of these botanical insecticides. Another area of investigation involves combining this compound with insect growth regulators (IGRs) like lufenuron (B1675420). Research has shown that lufenuron can have a synergistic effect with certain entomopathogenic bacteria, suppressing the termite's resistance to infection. science.gov A similar synergistic interaction could potentially be explored between this compound-based behavioral disruption and IGRs or microbial pathogens, leading to more effective and holistic colony control. The goal of such combinations is to create a multi-faceted attack that targets both termite behavior and physiology, potentially reducing the amount of active substance required and minimizing environmental impact. researchgate.net
Unraveling the Ecological Significance of this compound Isomers in Natural Populations
The chemical communication of termites is not solely dependent on the presence of a single compound but also on the specific isomeric forms and their relative ratios. This compound, with its three double bonds, can exist in several geometric isomeric forms, and natural populations of termites often produce a specific blend of these isomers. The primary and most widely recognized trail pheromone component is (3Z,6Z,8E)-dodeca-3,6,8-trien-1-ol. ucr.educabidigitallibrary.org This isomer is utilized by a broad range of termite species within the family Rhinotermitidae, indicating a degree of pheromonal parsimony across different species. hawaii.eduscielo.brresearchgate.net
However, research has identified other isomers that play a role in the chemical ecology of these insects. In the Formosan subterranean termite, Coptotermes formosanus, a minor component, (Z,E,E)-dodecatrien-1-ol, was identified alongside the major (Z,Z,E) isomer. cabidigitallibrary.orgnih.gov It was initially hypothesized that this minor isomer could be a species-specific factor, helping C. formosanus differentiate its own trails from those of other termite species, such as Reticulitermes speratus, where the (Z,E,E) isomer was not detected. nih.gov However, subsequent behavioral assays did not conclusively support this species-specificity hypothesis, indicating the system may be more complex. cabidigitallibrary.org
Studies on Reticulitermes santonensis have further explored the behavioral effects of different this compound isomers. When eight different synthetic isomers were tested, they all evoked trail-following behavior and acted as attractants. brill.com While there were no qualitative differences in the type of behavior elicited, significant quantitative differences in the level of activity were observed. brill.com This suggests that while multiple isomers can be recognized by the termite's sensory system, the naturally produced isomer is likely the most efficient at eliciting the desired behavioral response. The presence and ratio of different isomers could, therefore, fine-tune the signal, conveying information about the age or strength of a trail, or potentially contributing to subtle inter-species or even inter-colony recognition cues that are not yet fully understood. hawaii.edu The ecological significance of this isomeric diversity lies in its potential to add layers of complexity and specificity to a seemingly conserved chemical signal.
Q & A
Basic Research Questions
Q. What analytical techniques are recommended for characterizing Dodecatrienol’s purity and structural identity?
- Methodological Answer : Use a combination of nuclear magnetic resonance (NMR) for structural elucidation, high-performance liquid chromatography (HPLC) for purity assessment, and gas chromatography–mass spectrometry (GC-MS) for volatile impurity detection. Validate results against standardized reference materials and ensure reproducibility by detailing solvent systems, column types, and temperature gradients in protocols .
- Example Table :
| Technique | Application | Key Parameters |
|---|---|---|
| NMR | Structural confirmation | Solvent (e.g., CDCl₃), resonance peaks (δ 0.5–5 ppm for aliphatic protons) |
| HPLC | Purity analysis | C18 column, isocratic elution (acetonitrile:water 80:20), UV detection (λ = 210 nm) |
Q. How should researchers design experiments to optimize this compound synthesis in laboratory settings?
- Methodological Answer : Employ factorial design to test variables (e.g., reaction time, temperature, catalyst concentration). Use response surface methodology (RSM) to identify optimal conditions. Document all steps in the "Materials and Methods" section, including reagent sources, stoichiometric ratios, and purification techniques (e.g., recrystallization solvents) to ensure reproducibility .
Q. What protocols ensure reproducible bioactivity assays for this compound in vitro?
- Methodological Answer : Standardize cell lines, culture conditions (e.g., media composition, incubation time), and positive/negative controls. Validate assays using dose-response curves and calculate IC₅₀/EC₅₀ values with software like GraphPad Prism. Include statistical power analysis to determine sample size adequacy .
Advanced Research Questions
Q. How can researchers resolve contradictions in reported bioactivity data of this compound across studies?
- Methodological Answer : Conduct a systematic review to compare experimental variables (e.g., cell line viability, assay duration, solvent carriers). Apply meta-analysis to quantify heterogeneity using tools like RevMan. If inconsistencies persist, replicate studies under controlled conditions while adhering to FINER criteria (Feasible, Novel, Ethical, Relevant) to isolate confounding factors .
Q. What computational strategies are effective for predicting this compound’s metabolic pathways and drug interactions?
- Methodological Answer : Use molecular docking (e.g., AutoDock Vina) to simulate binding affinities with cytochrome P450 enzymes. Apply quantitative structure-activity relationship (QSAR) models to predict ADME (absorption, distribution, metabolism, excretion) properties. Validate predictions with in vitro hepatocyte assays .
Q. How should researchers design a longitudinal study to assess this compound’s chronic toxicity in vivo?
- Methodological Answer : Use a randomized controlled trial (RCT) design with dose-ranging cohorts. Monitor biomarkers (e.g., liver enzymes, oxidative stress markers) at predefined intervals. Apply Kaplan-Meier survival analysis and Cox proportional hazards models to assess risk. Ensure ethical compliance by following institutional animal care protocols .
Q. What statistical approaches are suitable for analyzing non-linear dose-response relationships in this compound studies?
- Methodological Answer : Use non-parametric regression (e.g., LOESS smoothing) or biphasic models (e.g., hormetic dose-response). Validate with Akaike information criterion (AIC) to compare model fits. Report confidence intervals and effect sizes to avoid overinterpretation of marginal trends .
Guidelines for Methodological Rigor
- Experimental Reproducibility : Document all protocols in supplementary materials, including raw data and code for computational analyses .
- Contradiction Analysis : Use PRISMA guidelines for systematic reviews and explicitly state limitations in the "Discussion" section .
- Ethical Compliance : Declare conflicts of interest and funding sources in the "Acknowledgments" section .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
